![molecular formula C8H7NS2 B1588168 4-Methylbenzo[d]thiazole-2(3H)-thione CAS No. 2268-77-1](/img/structure/B1588168.png)
4-Methylbenzo[d]thiazole-2(3H)-thione
Overview
Description
4-Methylbenzo[d]thiazole-2(3H)-thione (MBT) is an organosulfur compound that has been widely studied for its potential use in a variety of applications. MBT is a derivative of thiazole, which is a heterocyclic compound containing five carbon atoms and one sulfur atom. MBT has been found to possess a variety of properties such as antioxidant, anticancer, and anti-inflammatory activities. In addition, MBT has been studied for its potential use in the synthesis of other compounds, as a catalyst in organic synthesis, and as an industrial raw material.
Scientific Research Applications
Fungicidal Activity
4-Methylbenzo[d]thiazole-2(3H)-thione: has been studied for its potential use as a fungicide. Derivatives containing the 4-methylbenzothiazole moiety have shown to exhibit excellent fungicidal activities. This is particularly relevant in the agricultural sector, where controlling fungal infections in crops is crucial for maintaining yield and quality .
Synthesis of Bioactive Molecules
The compound serves as a starting material in the synthesis of various bioactive molecules. Hydrazones containing the benzothiazole scaffold have been synthesized and are known for their diverse range of bioactivities, including anticancer, anti-inflammatory, and antimicrobial properties .
Electrosynthesis in Green Chemistry
Electrosynthesis methods involving 4-Methylbenzo[d]thiazole-2(3H)-thione derivatives have been developed as a green chemistry approach. This process is energy-efficient and represents a safer and more environmentally benign method than traditional synthesis techniques. It’s particularly important in the pharmaceutical industry for the production of drugs like Riluzole .
Pharmaceutical Applications
Benzothiazole derivatives are crucial in the pharmaceutical industry for the treatment of various diseases. They are used as anticonvulsants, analgesics, anti-diabetics, anticancer, and antiviral agents. Clinically approved compounds such as Halethazole (antibacterial) and Ethoxzolamide (treatment of glaucoma) are some examples of benzothiazole-based compounds .
Anti-Inflammatory Properties
Research has indicated that compounds containing the benzothiazole structure can have weak COX-1 inhibitory activity, which is significant in the context of anti-inflammatory drugs. This could lead to the development of new medications for treating inflammation-related conditions .
Novel Synthesis Methods
The compound has been used in novel synthesis methods for creating new chemical entities. For example, it has been involved in the synthesis of compounds with potential applications in medicinal chemistry, such as quinolinone derivatives .
properties
IUPAC Name |
4-methyl-3H-1,3-benzothiazole-2-thione |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7NS2/c1-5-3-2-4-6-7(5)9-8(10)11-6/h2-4H,1H3,(H,9,10) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JACGKHGTBZGVMW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C2C(=CC=C1)SC(=S)N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7NS2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80408681 |
Source
|
| Record name | 4-METHYL-2-MERCAPTOBENZOTHIAZOLE | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80408681 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
181.3 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
2268-77-1 |
Source
|
| Record name | 2268-77-1 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=503426 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 4-METHYL-2-MERCAPTOBENZOTHIAZOLE | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80408681 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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